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Compound of Interest

Compound Name: 8-Methoxy-4-Chromanone

Cat. No.: B1357117 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of 8-Methoxy-4-Chromanone, a chroman-4-one derivative used in medicinal

chemistry and organic synthesis.[1] Adherence to these protocols is essential for minimizing

risks and maintaining a safe research environment.

Key Properties of 8-Methoxy-4-Chromanone
A summary of the key physical and chemical properties of 8-Methoxy-4-Chromanone is

presented below. This information is critical for its safe handling and in determining the

appropriate disposal route.
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Property Value

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol [2]

Appearance Light yellow solid[3]

Melting Point 89 °C[2][4]

Boiling Point 319.9 °C at 760 mmHg[4]

Flash Point 138.3 °C[4]

Density 1.205 g/cm³[4]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 8-Methoxy-4-Chromanone is classified as harmful if swallowed.[2] It may also cause

skin and eye irritation. Therefore, appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times when handling this

compound.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P501: Dispose of contents/ container to an approved waste disposal plant.

Step-by-Step Disposal Procedure
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The proper disposal of 8-Methoxy-4-Chromanone must be conducted in accordance with

institutional, local, and national regulations. The following procedure provides a general

framework for its safe disposal.

1. Waste Identification and Segregation:

Characterize the waste stream containing 8-Methoxy-4-Chromanone. Determine if it is a

pure substance, a solution, or mixed with other chemicals.

Segregate the waste from other incompatible materials. It is incompatible with strong

oxidizing agents.[3]

Collect the waste in a designated, properly labeled, and compatible container. The original

container can be used if it is in good condition.[5] Do not use metal containers for corrosive

waste.[5]

2. Container Management:

Ensure the waste container is in good condition, not leaking, and has a secure cap.[5]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "8-Methoxy-4-Chromanone".

Keep the container closed at all times, except when adding waste.[5]

Store the container in a designated satellite accumulation area (SAA) that is secure and

allows for easy inspection.[5]

3. Disposal Pathway:

The recommended disposal method for 8-Methoxy-4-Chromanone is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

Do not discharge the material to sewer systems.[6]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.
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4. Decontamination of Empty Containers:

Empty containers that held 8-Methoxy-4-Chromanone should be triple-rinsed with a

suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.

After thorough decontamination, the container can be offered for recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 8-
Methoxy-4-Chromanone waste.
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Start: 8-Methoxy-4-Chromanone Waste Generated

Is the waste pure or in solution?

Is the container compatible and in good condition?

Label container: 'Hazardous Waste - 8-Methoxy-4-Chromanone'

Yes Obtain a new, compatible container

No

Segregate from incompatible materials (e.g., strong oxidizing agents)

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

EHS transports to licensed disposal facility (Incineration)

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 8-Methoxy-4-Chromanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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